From a precursor to an etchant: spontaneous inversion of the role of Au(iii) chloride for one-pot synthesis of smooth and spherical gold nanoparticles†
Nanoscale Advances Pub Date: 2019-04-15 DOI: 10.1039/C9NA00157C
Abstract
We report the inversion of the role of Au(III) chloride, from a gold precursor to an etchant, for the synthesis of smooth and spherical AuNPs with nanoscale size tunability in a one-pot-system. Inversion of the role of Au(III) chloride was achieved by regulating the ratio between the reducing agent and Au(III) chloride.
Recommended Literature
- [1] Self-assembled peptide-based nanoblocks for drug delivery†
- [2] One pot synthesis of a highly efficient mesoporous ceria–titanium catalyst for selective catalytic reduction of NO
- [3] DNA dumbbell tiles with uneven widths for 2D arrays†
- [4] Di and trinuclear rare-earth metal complexes supported by 3-amido appended indolyl ligands: synthesis, characterization and catalytic activity towards isoprene 1,4-cis polymerization†
- [5] Antiferromagnetic Fe3As nanostructure with a unique planar Fe arrangement†
- [6] Harnessing structurally unbiased ortho-benzoquinone monoimine for biomimetic oxidative [4+2] cycloaddition with enamines†
- [7] Inclusion of multiple cycling of potential in the deep neural network classification of voltammetric reaction mechanisms
- [8] A covalent organic framework-catalyzed visible-light-induced three-component cascade synthesis of trifluoroalkyl and trifluoroalkenyl quinoxalin-2(1H)-one derivatives†
- [9] A label-free aptamer-based biosensor for microRNA detection by the RNA-regulated fluorescence of malachite green†
- [10] Effect of parameters on redistribution and removal of particles from drop surfaces